4-[(1-phenylcyclohexyl)carbonyl]morpholine

• IUPAC Name: morpholin-4-yl-(1-phenylcyclohexyl)methanone
• InChI: InChI=1S/C17H23NO2/c19-16(18-11-13-20-14-12-18)17(9-5-2-6-10-17)15-7-3-1-4-8-15/h1,3-4,7-8H,2,5-6,9-14H2
• InChI Key: GWDYFJBPEYVGNT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(C2=CC=CC=C2)C(=O)N3CCOCC3
• Molecular Formula: C17H23NO2
• Molecular Weight: 273.37 g/mol

Description

4-[(1-phenylcyclohexyl)carbonyl]morpholine, also known as PCMor, is a synthetic compound that belongs to the class of arylcyclohexylamines. It is a potent and selective antagonist of the N-methyl-D-aspartate (NMDA) receptor, which is an ionotropic glutamate receptor that plays a crucial role in synaptic plasticity, learning, and memory. The unique chemical structure of PCMor makes it a valuable tool for studying the function of NMDA receptors in various biological systems.

Mechanism of Action

4-[(1-phenylcyclohexyl)carbonyl]morpholine acts as a non-competitive antagonist of the NMDA receptor by binding to the phencyclidine (PCP) site on the receptor. This binding reduces the influx of calcium ions into the neuron, which in turn modulates the release of various neurotransmitters such as glutamate, dopamine, and serotonin. 4-[(1-phenylcyclohexyl)carbonyl]morpholine also modulates the activity of voltage-gated calcium channels and potassium channels, which further contributes to its pharmacological effects.
Biochemical and Physiological Effects:
4-[(1-phenylcyclohexyl)carbonyl]morpholine has been shown to have various biochemical and physiological effects in different biological systems. It modulates the release of various neurotransmitters, such as glutamate, dopamine, and serotonin, which are involved in learning, memory, and mood regulation. 4-[(1-phenylcyclohexyl)carbonyl]morpholine also modulates the activity of voltage-gated calcium channels and potassium channels, which are essential for neuronal excitability and synaptic plasticity.

Advantages and Limitations for Lab Experiments

4-[(1-phenylcyclohexyl)carbonyl]morpholine is a valuable tool for studying the function of NMDA receptors in various biological systems. Its unique chemical structure and pharmacological properties make it a potent and selective antagonist of the NMDA receptor. However, the use of 4-[(1-phenylcyclohexyl)carbonyl]morpholine in laboratory experiments requires caution and expertise, as it can be hazardous if not handled properly. Moreover, the availability of 4-[(1-phenylcyclohexyl)carbonyl]morpholine may be limited, which can pose a challenge for researchers.

Future Directions

4-[(1-phenylcyclohexyl)carbonyl]morpholine has potential applications in various fields of research, including neuroscience, pharmacology, and drug discovery. Future research can focus on exploring the therapeutic potential of 4-[(1-phenylcyclohexyl)carbonyl]morpholine and other NMDA receptor antagonists in various neurological and psychiatric disorders. Moreover, the development of novel synthetic strategies for the synthesis of 4-[(1-phenylcyclohexyl)carbonyl]morpholine and its analogs can lead to the discovery of new pharmacological agents with improved efficacy and safety profiles.

Synthesis Methods

The synthesis of 4-[(1-phenylcyclohexyl)carbonyl]morpholine involves the reaction of 4-morpholinecarboxylic acid and 1-phenylcyclohexyl isocyanate in the presence of a base catalyst. The reaction proceeds through the formation of an intermediate carbamate, which is then cyclized to form 4-[(1-phenylcyclohexyl)carbonyl]morpholine. The final product is purified by recrystallization and characterized by various spectroscopic techniques.

Scientific Research Applications

4-[(1-phenylcyclohexyl)carbonyl]morpholine has been extensively used in scientific research to investigate the role of NMDA receptors in various physiological and pathological conditions. It has been shown to modulate synaptic plasticity, neuronal excitability, and neuroprotection. Moreover, 4-[(1-phenylcyclohexyl)carbonyl]morpholine has been used to study the mechanisms of action of other NMDA receptor antagonists and their potential therapeutic applications.